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Compound of Interest

Compound Name: Aniline nitrate

Cat. No.: B1235615

CAS Number: 542-15-4

This technical guide provides an in-depth overview of Aniline Nitrate, including its chemical
and physical properties, available safety data, and a detailed experimental protocol for its
synthesis. This document is intended for researchers, scientists, and drug development
professionals.

Core Data Summary

Aniline nitrate is the salt formed from the reaction of aniline and nitric acid. While a
comprehensive Safety Data Sheet (SDS) specifically for aniline nitrate is not readily available
in public domains, its properties can be inferred from data on aniline and general nitrate salts.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of aniline nitrate.
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Property Value Source(s)
CAS Number 542-15-4 N/A
Molecular Formula CeHsN20s3 N/A
Molecular Weight 156.14 g/mol N/A
Appearance Crystalline solid N/A
Melting Point Approximately 190°C N/A
(decomposes)
Solubility Soluble in water N/A

Safety and Toxicity Data

Note: The following data is primarily for Aniline, the parent compound of Aniline Nitrate.
Specific toxicological data for Aniline Nitrate is limited. Researchers should handle this
compound with extreme caution, assuming it possesses hazards similar to or greater than
aniline and is a strong oxidizing agent due to the nitrate group.

Data for Aniline (CAS: 62-

Hazard Categor Source(s
gory 53-3) (s)
Acute Oral Toxicity (LD50) 250 mg/kg (Rat) [1]
Acute Dermal Toxicity (LD50) 820 mg/kg (Rabbit) [1]
) o Probable human carcinogen
Carcinogenicity [2]
(Group B2)
o Suspected of causing genetic
Mutagenicity [3]
defects

Blood, spleen, kidneys, liver,
Target Organs cardiovascular system, central [4]

nervous system (CNS)

GHS Hazard Statements for Aniline (representative for Aniline Nitrate):
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e H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.[5]

e H317: May cause an allergic skin reaction.[5]

o H318: Causes serious eye damage.[5]

e H341: Suspected of causing genetic defects.[5]

e H351: Suspected of causing cancer.[5]

o H372: Causes damage to organs through prolonged or repeated exposure.[5]
e H410: Very toxic to aquatic life with long-lasting effects.[5]

Experimental Protocols
Synthesis of Aniline Nitrate

This protocol details a common laboratory-scale synthesis of aniline nitrate.

Materials:

Aniline (CeHsNH2)

o Concentrated Nitric Acid (HNOs, 68%)

e Deionized water

e |ce bath

 Stirring plate and stir bar

o Beakers and Erlenmeyer flasks

e Buchner funnel and filter paper

Procedure:

e In a fume hood, place a beaker containing a stir bar on a stirring plate.
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o Add a measured amount of aniline to the beaker.
¢ Place the beaker in an ice bath to cool the aniline.

» Slowly and dropwise, add a stoichiometric equivalent of concentrated nitric acid to the cooled
and stirring aniline. The reaction is exothermic, and the temperature should be carefully
monitored and maintained below 20°C.

» Continue stirring for 30 minutes after the addition of nitric acid is complete.
o A white precipitate of aniline nitrate will form.
o Collect the precipitate by vacuum filtration using a Buchner funnel.

» Wash the crystals with a small amount of cold deionized water to remove any unreacted
starting materials.

« Dry the aniline nitrate crystals in a desiccator.

Visualized Workflow and Logical Relationships
Synthesis of Aniline Nitrate Workflow

The following diagram illustrates the key steps in the synthesis of aniline nitrate.
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Synthesis of Aniline Nitrate
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Caption: Workflow for the synthesis of Aniline Nitrate.
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Toxicological Pathway of Aniline

While a specific signaling pathway for aniline nitrate is not well-documented, the toxicity of its
parent compound, aniline, is known to involve oxidative stress and damage to the spleen. One
of the proposed mechanisms involves the formation of nitrotyrosine.[2][6]
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Caption: Proposed mechanism of Aniline-induced splenic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Aniline Nitrate: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235615#aniline-nitrate-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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